Cas no 15763-57-2 (1,4-Benzenedisulfonicacid, 2,5-dihydroxy-, potassium salt (1:2))

• Product Name: 1,4-Benzenedisulfonicacid, 2,5-dihydroxy-, potassium salt (1:2)
• CAS No: 15763-57-2
• MF: C₆H₄K₂O₈S₂
• MW: 346.417761802673
• CID: 171117
• PubChem ID: 85086
• Update Time: 2025-04-19

1,4-Benzenedisulfonicacid, 2,5-dihydroxy-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonicacid, 2,5-dihydroxy-, potassium salt (1:2)
• HYDROQUINONE-2,5-DISULFONIC ACID, DIPOTASSIUM SALT
• 2,5-Dihydroxy-1,4-benzenebis(sulfonic acid potassium) salt
• 2,5-Dihydroxy-1,4-benzenedisulfonic acid dipotassium salt
• 2,5-DIHYDROXY-P-BENZENEDISULFONIC ACID DIPOTASSIUM SALT
• 4-benzenedisulfonicacid,2,5-dihydroxy-dipotassiumsalt
• Dipotassium 2,5-dihydroxybenzene-1,4-disulfonate.
• dipotassium 2,5-dihydroxybenzene-1,4-disulphonate
• p-Benzenedisulfonic acid, 2,5-dihydroxy-, dipotassium salt
• FT-0637271
• Hydroquinone-2,5-disulfonic acid dipotassium salt
• AVXGDRLJYMNJNK-UHFFFAOYSA-L
• DTXSID5065934
• 1,4-Benzenedisulfonic acid, 2,5-dihydroxy-, potassium salt (1:2)
• dipotassium;2,5-dihydroxybenzene-1,4-disulfonate
• Potassium2,5-dihydroxybenzene-1,4-disulfonate
• 2,5-Dihydroxy-para-benzenedisulfonic acid dipotassium salt
• 1,4-Benzenedisulfonic acid, 2,5-dihydroxy-, dipotassium salt
• dipotassium 2,5-dihydroxybenzene-1,4-disulfonate
• 2,5-dihydroxy 1,4-benzene disulfonic acid dipotassium salt
• SCHEMBL5891709
• 2,5-Dihydroxy-p-benzenedisulfonic acid, dipotassium salt
• NS00084952
• Potassium 2,5-dihydroxybenzene-1,4-disulfonate
• EINECS 239-853-0
• 15763-57-2
• NSC 158150

• Inchi： 1S/C6H6O8S2.2K/c7-3-1-5(15(9,10)11)4(8)2-6(3)16(12,13)14;;/h1-2,7-8H,(H,9,10,11)(H,12,13,14);;/q;2*+1/p-2
• InChI Key： AVXGDRLJYMNJNK-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1C=C(C(=CC=1O)S(=O)(=O)[O-])O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 345.86200
• Monoisotopic Mass: 308.914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166A^2

Experimental Properties

• Density: 2.049
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 171.62000
• LogP: 1.06760

1,4-Benzenedisulfonicacid, 2,5-dihydroxy-, potassium salt (1:2) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25